REACTION_CXSMILES
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[CH2:1]([N:8]([CH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1)[CH2:9][CH2:10][C:11]([CH3:14])(O)[CH3:12])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C(N(S(F)(F)[F:28])CC)C.C([O-])(O)=O.[Na+]>C(Cl)Cl>[CH2:1]([N:8]([CH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1)[CH2:9][CH2:10][C:11]([F:28])([CH3:14])[CH3:12])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:2.3|
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Name
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Quantity
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110 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N(CCC(C)(O)C)CC1=CC=CC=C1
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Name
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Quantity
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75 g
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Type
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reactant
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Smiles
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C(C)N(CC)S(F)(F)F
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Name
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Quantity
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1 L
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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300 mL
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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stir overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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Re-cool the mixture to −78° C., treat
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Type
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TEMPERATURE
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Details
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warm to RT
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Type
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EXTRACTION
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Details
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extract with EtOAc (3×)
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Type
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WASH
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Details
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wash the combined organics with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dry over Na2SO4
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Type
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CONCENTRATION
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Details
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concentrate to dryness
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Type
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CUSTOM
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Details
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purify via silica gel chromatography (0.1-0.2% EtOAc/pet ether)
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N(CCC(C)(C)F)CC1=CC=CC=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 44 g | |
YIELD: PERCENTYIELD | 40% | |
YIELD: CALCULATEDPERCENTYIELD | 39.5% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |